Cas no 6972-82-3 (5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 6972-82-3
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD00091924
• CID: 47142
• PubChem ID: 354333279
• Update Time: 2025-06-07

5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-Diamino-1-methyluracil
• 5,6-Diamino-1-methylpyrimidine-2,4(1H,3H)-dione
• 5,6-diamino-1-methylpyrimidine-2,4-dione
• 6-Diamino-1-methyluracil
• Uracil,5,6-diamino-1-methyl- (6CI)
• 3-Methyl-4,5-diaminouracil
• 4,5-Diamino-3-methyluracil
• 5,6-Diamino-1-methyl-2,4(1H,3H)-pyrimidinedione
• NSC 62597
• NSC62597
• OZ57UDJ4UN
• 1-Methyl-5,6-diaminouracil
• PSIJQVXIJHUQPJ-UHFFFAOYSA-N
• 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5,6-diamino-1-methyl-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5,6-diamino-1-methyl-
• NCIOpen2_000202
• AKOS005175176
• 5,6-Diamino-1-Methyl Uracil
• AMY2620
• SCHEMBL1546631
• SY050611
• FT-0619809
• NSC-62597
• A19074
• CHEMBL285951
• SB57838
• AS-15639
• MFCD00091924
• D5010
• GEO-00922
• F2135-0388
• DTXSID10220015
• 5,6-Diamino-1-methyl-2,4(1H,3H)-pyrimidinedione #
• AKOS025117014
• UNII-OZ57UDJ4UN
• EN300-62930
• SCHEMBL24476456
• 6972-82-3
• C76214
• 3-(N,N-DIETHYL)AMINOPROPIONANILIDE
• URACIL, 5,6-DIAMINO-1-METHYL-
• Z607814708
• 5,6-Diamino-1-methyl-uracil; 3-Methyl-4,5-diaminouracil; 4,5-Diamino-3-methyluracil; 5,6-Diamino-1-methyl-2,4(1H,3H)-pyrimidinedione; 5,6-Diamino-1-methylpyrimidine-2,4-dione; NSC 62597
• DB-055333
• STL484238
• 5,6-diamino-1-methyl-3H-pyrimidine-2,4-dione
• ALBB-015922
• 811-041-6
• DTXCID10142506
• FD29582

• MDL： MFCD00091924
• Inchi： 1S/C5H8N4O2/c1-9-3(7)2(6)4(10)8-5(9)11/h6-7H2,1H3,(H,8,10,11)
• InChI Key： PSIJQVXIJHUQPJ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N)N1C)N)=O

Computed Properties

• Exact Mass: 156.06500
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: 13

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.407
• Melting Point: 270°C(lit.)
• Refractive Index: 1.582
• PSA: 106.90000
• LogP: -0.59960

5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-10
• Safety Instruction： S26; S36/37/39; S16
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Professional Introduction to 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 6972-82-3)

5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, with the chemical identifier CAS No. 6972-82-3, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives family, which is renowned for its broad spectrum of biological activities and therapeutic potential. The unique structural framework of 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione encompasses multiple functional groups that contribute to its versatile reactivity and biological significance.

The molecular structure of this compound features two amino groups at the 5th and 6th positions of the pyrimidine ring, a methyl group at the 1st position, and a dione moiety at the 2nd and 4th positions. This configuration not only makes it a valuable intermediate in synthetic chemistry but also endows it with potential pharmacological properties. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its biological activity for specific therapeutic applications.

In recent years, 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied for its role in the development of novel pharmaceutical agents. One of the most promising areas of research involves its application in anticancer therapy. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on various cancer cell lines by interfering with critical cellular pathways involved in tumor growth and proliferation. The dione group and amino functionalities provide a scaffold for designing molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues.

Furthermore, the compound has shown potential in antimicrobial applications. Research indicates that modifications of the 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione core can yield derivatives with enhanced activity against resistant bacterial strains. This is particularly relevant in the context of rising antibiotic resistance worldwide, where novel antimicrobial agents are urgently needed. The ability to modify the structure of this compound allows for the exploration of new chemical entities that could address this critical global health challenge.

Another area where 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has demonstrated promise is in the field of neurology. Preliminary research suggests that certain derivatives may have neuroprotective properties and could be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrimidine ring is known to interact with biological systems in ways that could potentially mitigate oxidative stress and inflammation—key factors in these debilitating conditions. Ongoing studies are aimed at optimizing derivatives for maximum efficacy and minimal side effects.

The synthetic accessibility of 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione also contributes to its importance in pharmaceutical research. The compound can be synthesized through well-established routes involving condensation reactions and cyclization processes. This accessibility facilitates rapid screening and optimization of derivatives for various biological targets. Additionally， advances in computational chemistry have enabled researchers to predict the properties and activities of potential derivatives before conducting laborious wet chemistry experiments.

In conclusion,5 ,6 - diamino - 1 - methyl - 1 , 2 , 3 , 4 - tetrahydropyrimidine - 2 , 4 - dione ( CAS No . 6972 -82 -3 ) represents a versatile and promising scaffold for pharmaceutical development . Its unique structural features make it suitable for designing molecules with applications ranging from oncology to antimicrobial therapy and neuroprotection . The ongoing research into this compound underscores its significance as a building block for next-generation therapeutics . As scientific understanding advances , it is likely that new applications for 5 ,6 - diamino - 1 - methyl - 1 , 2 , 3 , 4 - tetrahydropyrimidine - 2 , 4 - dione will continue to emerge , further solidifying its role in medicinal chemistry .